Cas no 2172120-57-7 (2-(ethoxycarbonyl)-5-(pentan-3-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(ethoxycarbonyl)-5-(pentan-3-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2172120-57-7
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• CID: 6035360
• PubChem ID: 165830425
• Update Time: 2025-10-28

2-(ethoxycarbonyl)-5-(pentan-3-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(ethoxycarbonyl)-5-(pentan-3-yl)-1,3-thiazole-4-carboxylic acid
• 2172120-57-7
• EN300-1458310

• Inchi： 1S/C12H17NO4S/c1-4-7(5-2)9-8(11(14)15)13-10(18-9)12(16)17-6-3/h7H,4-6H2,1-3H3,(H,14,15)
• InChI Key： QFTUIZMIKVVBPY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=NC(C(=O)O)=C1C(CC)CC

Computed Properties

• Exact Mass: 271.08782920g/mol
• Monoisotopic Mass: 271.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-(ethoxycarbonyl)-5-(pentan-3-yl)-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 2-(ethoxycarbonyl)-5-(pentan-3-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172120-57-7)

2-(ethoxycarbonyl)-5-(pentan-3-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172120-57-7) is a specialized organic compound belonging to the thiazole family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen, is known for its versatility in drug design and material science. Researchers are particularly interested in this compound for its potential as a building block in the synthesis of bioactive molecules.

The molecular formula of 2-(ethoxycarbonyl)-5-(pentan-3-yl)-1,3-thiazole-4-carboxylic acid is C₁₂H₁₇NO₄S, with a molecular weight of 271.33 g/mol. Its structure features an ethoxycarbonyl group and a carboxylic acid functionality, which contribute to its reactivity and solubility in various organic solvents. The presence of the pentan-3-yl substituent adds lipophilicity, making it a candidate for studies involving lipid membranes or hydrophobic interactions. This compound is often explored in the context of medicinal chemistry and drug discovery, where its derivatives could exhibit antimicrobial or anti-inflammatory properties.

In recent years, the demand for thiazole-based compounds like 2-(ethoxycarbonyl)-5-(pentan-3-yl)-1,3-thiazole-4-carboxylic acid has surged due to their relevance in addressing global health challenges. For instance, the rise of antibiotic-resistant bacteria has prompted researchers to investigate novel antimicrobial agents, and thiazole derivatives are among the promising candidates. Additionally, the compound’s potential role in cancer research has been a hot topic, with studies exploring its ability to modulate cellular pathways or serve as a scaffold for targeted therapies.

From a synthetic chemistry perspective, 2-(ethoxycarbonyl)-5-(pentan-3-yl)-1,3-thiazole-4-carboxylic acid is often synthesized via multi-step reactions involving condensation and cyclization processes. Its carboxylic acid group allows for further functionalization, enabling the creation of amides, esters, or other derivatives with tailored properties. This adaptability makes it a valuable intermediate in organic synthesis, particularly for researchers working on structure-activity relationship (SAR) studies.

The compound’s applications extend beyond pharmaceuticals. In the agrochemical industry, thiazole derivatives are investigated for their potential as pesticides or herbicides. The pentan-3-yl side chain may enhance the compound’s ability to penetrate plant cell walls, improving efficacy. Furthermore, its ethoxycarbonyl group could be leveraged to design prodrugs or slow-release formulations, addressing sustainability concerns in agriculture.

Market trends indicate a growing interest in 2-(ethoxycarbonyl)-5-(pentan-3-yl)-1,3-thiazole-4-carboxylic acid, driven by advancements in high-throughput screening and computational chemistry. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial labs. Its compatibility with modern techniques like click chemistry and bioconjugation further expands its utility in drug development and material science.

For researchers handling 2-(ethoxycarbonyl)-5-(pentan-3-yl)-1,3-thiazole-4-carboxylic acid, proper storage and handling are essential to maintain its stability. The compound should be stored in a cool, dry place, preferably under inert conditions to prevent degradation. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to verify its purity and structure.

In summary, 2-(ethoxycarbonyl)-5-(pentan-3-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172120-57-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable tool for researchers exploring new therapeutic agents or sustainable agricultural solutions. As scientific inquiries into thiazole chemistry continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.